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Introduction

Fluorescence microscopy is a vital imaging technique used to investigate the spatial
distribution and dynamics of molecules in cells and tissues.[1][2] It relies on fluorescent probes
that emit light upon excitation, enabling the study of complex biochemical pathways and the
detection of disease markers.[1] Flubi-2 is the fluorescent, hydrolyzed product of Flubida-2, a
site-directed, fluorogenic probe designed for targeted measurement of intracellular pH.[3]

Flubida-2, a conjugate of biotin and fluorescein diacetate, is a non-fluorescent molecule that
can readily enter cells.[3] Once inside, ubiquitous intracellular esterases cleave the diacetate
groups, yielding the fluorescent Flubi-2. The biotin moiety of the probe allows it to bind
specifically to avidin-fusion proteins, enabling researchers to direct the pH sensor to specific
subcellular locations, such as organelles or protein complexes.[3] With a pKa of 6.5, Flubi-2 is
an ideal ratiometric indicator for monitoring pH changes within the physiological range of the
cytoplasm.[3]

Mechanism of Action and Targeting
The functionality of Flubi-2 relies on a two-step activation and targeting process.

o Cellular Uptake and Activation: The membrane-permeant Flubida-2 probe passively diffuses
across the cell membrane. In the cytoplasm, intracellular esterases hydrolyze the non-
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fluorescent diacetate ester, converting it into the highly fluorescent Flubi-2.

o Targeted Localization: In cells engineered to express an avidin-fusion protein at a specific
location (e.g., mitochondrial matrix, nucleus, or endosomes), the biotin group on Flubi-2 acts
as a high-affinity tag, binding to the avidin and concentrating the pH sensor at the desired
site. This allows for precise measurement of pH in a defined microenvironment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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